Cas no 1780718-98-0 (3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1780718-98-0
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5796076
• PubChem ID: 105479143
• Update Time: 2025-10-21

3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1780718-98-0
• EN300-6730832
• SCHEMBL19212248
• 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid
• 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-2-5-3-4-6-7(11)8(10(13)14)15-9(6)12-5/h3-4H,2,11H2,1H3,(H,13,14)
• InChI Key： GAEASBPKTOCRSX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=C(CC)N=C12)N

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid

Comprehensive Overview of 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1780718-98-0)

3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1780718-98-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyridine derivative is characterized by a fused ring system combining thiophene and pyridine moieties, which are known for their bioactivity. The presence of an amino group and a carboxylic acid functionality enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a pharmacophore in designing novel therapeutics for diseases such as cancer and infectious diseases. The compound's CAS number 1780718-98-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific literature.

One of the key advantages of 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid is its versatility in organic synthesis. The carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the ethyl substituent at the 6-position contributes to the compound's lipophilicity, which can influence its pharmacokinetic properties.

The compound's thienopyridine core is also of interest in computational chemistry and drug design. Molecular docking studies have suggested that this scaffold can interact with various biological targets, including enzymes and receptors. This has led to its exploration in virtual screening campaigns aimed at identifying new lead compounds. As a result, CAS 1780718-98-0 is often referenced in patents and research papers focusing on structure-activity relationships (SAR).

From an industrial perspective, 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid is synthesized through multi-step organic reactions, often involving cyclization and functional group interconversion. Manufacturers and suppliers highlight its purity and stability as critical factors for researchers. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its identification and quality control in laboratory settings.

Environmental and safety considerations are also paramount when working with 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid. While it is not classified as a hazardous material, proper handling procedures are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicity profiles are areas of ongoing research, particularly as sustainability becomes a focal point in chemical innovation.

In conclusion, 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1780718-98-0) represents a promising candidate for diverse applications in life sciences and material engineering. Its structural features, synthetic accessibility, and biological relevance make it a subject of continuous exploration. As the scientific community delves deeper into its potential, this compound is likely to remain a key player in the advancement of heterocyclic chemistry and related fields.